9-benzyl-1-methyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-benzyl-1-methyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C27H25N5O2/c1-29-24-23(31-16-8-15-30(26(31)28-24)17-19-9-3-2-4-10-19)25(33)32(27(29)34)18-21-13-7-12-20-11-5-6-14-22(20)21/h2-7,9-14H,8,15-18H2,1H3
• InChI Key: FZLCAZLEHCUMLN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=CC4=CC=CC=C43)N5CCCN(C5=N2)CC6=CC=CC=C6
• Molecular Formula: C27H25N5O2
• Molecular Weight: 451.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the available starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is likely to be quite complex. It would be characterized by the presence of multiple aromatic rings, including a purine and a pyrimidine ring, and various substituents.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups within its structure. For example, the purine and pyrimidine rings might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar groups, and its stability could be influenced by the arrangement of its aromatic rings.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, it might interact with biological targets such as enzymes or receptors. The exact mechanism would need to be determined through experimental studies.

Future Directions

Future research on this compound could involve exploring its potential uses, for example in medicine or industry. This could involve testing its biological activity, optimizing its synthesis, or investigating its mechanism of action.